1-(1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

• CAS No.: 1956327-59-5
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 1-(5-ethenyl-1-ethyl-3-propan-2-ylpyrazol-4-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C14H22N2O/c1-7-11-12(14(17)10(5)6)13(9(3)4)15-16(11)8-2/h7,9-10H,1,8H2,2-6H3
• InChI Key: XMOQDXCVZSSTKJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C(C)C)C(=O)C(C)C)C=C

Description

1-(1-Ethyl-3-isopropyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one is a pyrazole-derived ketone characterized by a 1H-pyrazole core substituted with ethyl (position 1), isopropyl (position 3), and vinyl (position 5) groups, along with a 2-methylpropan-1-one moiety at position 2.

Comparison with Similar Compounds

Structural Analog: 1-(1,3-Diisopropyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

Key Differences :

• Substituents : The diisopropyl analog replaces the ethyl group at position 1 with a second isopropyl group, increasing steric hindrance around the pyrazole core.
• Molecular Weight : The diisopropyl variant has a molecular weight of 248.36 g/mol (C₁₅H₂₄N₂O) , whereas the target compound’s molecular weight is expected to be slightly lower (~234–240 g/mol) due to the lighter ethyl substituent.

Implications :

• Increased steric bulk in the diisopropyl analog may reduce reactivity or binding affinity in biological systems compared to the ethyl-isopropyl variant.

Pharmaceutical Analog: 1-Methyl-5-[[methyl(1-phenylpropan-2-yl)amino]methyl]-2-phenyl-4-propan-2-ylpyrazol-3-one

Key Differences :

• Core Structure: This compound (a Gewodin ingredient) features a pyrazol-3-one core with phenyl and methylamino substituents, contrasting with the ketone moiety in the target compound .

Implications :

• The pyrazol-3-one structure may confer different hydrogen-bonding capabilities compared to the ketone group in the target compound, influencing interactions with biological targets.
• The Gewodin ingredient’s use in a proprietary formulation suggests therapeutic applications, whereas the target compound’s vinyl group may prioritize chemical reactivity over bioactivity .

Heterocyclic Analog: 1-(1H-Indol-3-yl)-2-methyl-1-propanone

Key Differences :

• Core Heterocycle : Replaces the pyrazole with an indole ring, introducing aromaticity and nitrogen lone-pair delocalization .
• Electronic Properties : The indole’s electron-rich nature contrasts with the pyrazole’s electron-deficient character, affecting solubility and reactivity.

Implications :

• Indole derivatives are more likely to engage in π-π stacking interactions, making them suitable for targeting aromatic-binding enzyme pockets.
• The target compound’s pyrazole core may offer greater stability under acidic or oxidative conditions compared to indole systems.

Research Tools and Structural Analysis

The SHELX system (e.g., SHELXL, SHELXS) is widely used for refining crystal structures of small molecules, including heterocyclic compounds like pyrazoles .